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Dimethyldioctadecylammonium (DDA) in
Biomedicine: A Comparative Guide
Dimethyldioctadecylammonium (DDA) is a synthetic cationic lipid that has garnered significant

attention in the biomedical field for its versatile applications, primarily as a potent vaccine

adjuvant and a component of drug and gene delivery systems. Its unique structure, featuring a

positively charged quaternary ammonium headgroup and two long hydrophobic alkyl chains,

allows it to self-assemble into liposomes and interact effectively with biological molecules like

antigens and nucleic acids. This guide provides a comparative analysis of DDA's performance

against other alternatives, supported by experimental data, detailed protocols, and pathway

visualizations to aid researchers, scientists, and drug development professionals.

DDA as a Vaccine Adjuvant
DDA is recognized as a strong adjuvant for inducing both humoral (antibody-mediated) and

cell-mediated immune responses, particularly Th1-type responses, which are crucial for

combating intracellular pathogens.[1] Its efficacy is often enhanced when combined with other

immunomodulators like trehalose dibehenate (TDB) or monophosphoryl lipid A (MPL).[2][3]
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The primary adjuvant mechanism of DDA-based cationic liposomes involves several key steps.

Initially, DDA liposomes form a depot at the injection site, which prolongs the exposure of the

antigen to the immune system.[3][4] The positive charge of the DDA liposomes facilitates the

electrostatic adsorption of negatively charged antigens.[5][6] This formulation enhances the

uptake of the antigen by antigen-presenting cells (APCs), such as dendritic cells (DCs), leading

to more efficient antigen presentation and subsequent activation of T cells.[5][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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